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Compound of Interest

Compound Name: 25H-NBOMe hydrochloride

Cat. No.: B590917

Essential Safety and Handling Guide for 25H-
NBOMe Hydrochloride

Disclaimer: 25H-NBOMe hydrochloride is a potent psychoactive substance with significant
health risks.[1][2] This document provides safety guidelines for its handling in controlled
laboratory settings by trained professionals. The toxicological properties of this compound have
not been thoroughly investigated.[3] Information from closely related NBOMe compounds, such
as 25I-NBOMe, has been used to inform these recommendations due to a lack of specific data
for the 25H analogue. All procedures must be conducted in strict accordance with institutional
safety policies and local, state, and federal regulations.

Hazard Identification and Health Effects

25H-NBOMe is a derivative of the phenethylamine hallucinogen 2C-H and acts as a potent full
agonist for the human 5-HT2A receptor.[1] The NBOMe family of compounds is associated with
life-threatening toxicity, including neurotoxic and cardiotoxic effects.[1]

Primary Health Hazards:
» Acute Toxicity: Harmful if swallowed.[3] May be harmful by inhalation or skin absorption.[3]

o Irritation: Causes skin irritation and serious eye irritation.[3][4] The material may also be
irritating to mucous membranes and the upper respiratory tract.[3]
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» Systemic Effects: NBOMe compounds can cause a range of severe symptoms, including
hypertension, tachycardia (rapid heart rate), agitation, aggression, seizures, and
hyperthermia.[1][5]

The table below summarizes the hazard classifications based on data for structurally similar
NBOMe compounds.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]
[4]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation[3][4]

H335/H336: May cause
Specific Target Organ Toxicity Category 3 respiratory irritation,

drowsiness or dizziness[3][6]

Engineering Controls and Personal Protective
Equipment (PPE)

Due to the compound's high potency and hazardous nature, robust engineering controls and a
comprehensive PPE protocol are mandatory.

Engineering Controls:

« Ventilation: All handling of 25H-NBOMe hydrochloride powder must be performed within a
certified chemical fume hood or other suitable process enclosure to control airborne levels.

[3]

o Safety Stations: A properly functioning eyewash station and safety shower must be
immediately accessible in the work area.[3]

Personal Protective Equipment (PPE): The following table outlines the minimum required PPE
for handling 25H-NBOMe hydrochloride.
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Protection Type

Specification

Rationale and Best
Practices

Respiratory

NIOSH-approved respirator

Essential when handling the
solid powder to prevent
inhalation of aerosolized

particles.[3]

Eye/Face

Chemical safety goggles

Provides necessary protection
against dust particles. A face
shield should be worn if there

is a splash risk.[3][7]

Hand

Compatible, chemical-resistant

gloves

Powder-free gloves are
recommended.[7] Double-
gloving is best practice.
Change gloves every 30-60
minutes or immediately if

contamination is suspected.[7]

Body

Laboratory coat

A fully buttoned lab coat is the
minimum requirement.[3] For
larger quantities or tasks with
higher spill risk, a chemical-
resistant gown is

recommended.

Operational Plan: Handling Procedures

A systematic approach is critical for safely handling this potent compound.

Step 1: Preparation and Pre-Handling

» Designate a specific area within a laboratory for handling, preferably with restricted access.

o Ensure the chemical fume hood is certified and functioning correctly.

» Assemble and inspect all necessary PPE before beginning work.
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e Prepare a spill kit appropriate for hazardous chemical powders.
o Keep the container tightly closed when not in use.[3]

Step 2: Handling the Compound

Perform all manipulations, including weighing and transfers, inside the chemical fume hood.

Handle the powder carefully to avoid creating and breathing dust.[3]

Given the sub-milligram active dose of related NBOMe compounds, use an analytical
balance for all measurements to prevent overdose risk from inaccurate weighing.[8]

Avoid prolonged or repeated exposure.[3]
Step 3: Post-Handling and Decontamination
o Thoroughly decontaminate all surfaces and equipment after use.

o Carefully remove PPE, avoiding self-contamination. Contaminated disposable items must be
treated as hazardous waste.

» Wash hands thoroughly with soap and water after removing gloves.[4][7]
Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures: The following table provides first aid guidance based on the route of
exposure.
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Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration or

oxygen. Seek immediate medical attention.[3]

Immediately remove contaminated clothing.
) Wash the affected skin area with plenty of soap
Skin Contact ) )
and water for at least 20 minutes. Seek medical

attention if irritation occurs.[3]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Wash out the mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3]

Spill Response:

Evacuate and secure the area.

o Don appropriate PPE, including a respirator, gloves, and eye protection.
o Contain the spill. Avoid raising dust.[3]

o Carefully collect the spilled material using appropriate tools and place it into a labeled
chemical waste container.[3]

o Decontaminate the spill area thoroughly.

Dispose of all cleanup materials as hazardous waste.

Disposal Plan
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All waste materials contaminated with 25H-NBOMe hydrochloride must be treated as
hazardous chemical waste.

e Waste Collection: Collect all contaminated materials, including excess compound,

contaminated PPE, and spill cleanup debris, in a designated, sealed, and clearly labeled
hazardous waste container.[3]

» Disposal: Dispose of the waste in accordance with all applicable local, state, and federal
regulations.[3] Do not release into the environment.[3]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 25H-NBOMe
hydrochloride.
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Caption: Workflow for safe handling of 25H-NBOMe Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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